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  4. 5-Amino-N-[4-(trifluoromethoxy)phenyl]-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide
5-Amino-N-[4-(trifluoromethoxy)phenyl]-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide 5-Amino-N-[4-(trifluoromethoxy)phenyl]-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide
Brand Name: Vulcanchem
CAS No.: 728003-22-3
VCID: VC0459256
InChI: InChI=1S/C20H17F3N4O2S/c21-20(22,23)29-12-3-1-11(2-4-12)25-18(28)17-15(24)13-9-14-16(26-19(13)30-17)10-5-7-27(14)8-6-10/h1-4,9-10H,5-8,24H2,(H,25,28)
SMILES: C1CN2CCC1C3=C2C=C4C(=C(SC4=N3)C(=O)NC5=CC=C(C=C5)OC(F)(F)F)N
Molecular Formula: C20H17F3N4O2S
Molecular Weight: 434.4g/mol

5-Amino-N-[4-(trifluoromethoxy)phenyl]-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide

CAS No.: 728003-22-3

Main Products

VCID: VC0459256

Molecular Formula: C20H17F3N4O2S

Molecular Weight: 434.4g/mol

5-Amino-N-[4-(trifluoromethoxy)phenyl]-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide - 728003-22-3

CAS No. 728003-22-3
Product Name 5-Amino-N-[4-(trifluoromethoxy)phenyl]-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide
Molecular Formula C20H17F3N4O2S
Molecular Weight 434.4g/mol
IUPAC Name 5-amino-N-[4-(trifluoromethoxy)phenyl]-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide
Standard InChI InChI=1S/C20H17F3N4O2S/c21-20(22,23)29-12-3-1-11(2-4-12)25-18(28)17-15(24)13-9-14-16(26-19(13)30-17)10-5-7-27(14)8-6-10/h1-4,9-10H,5-8,24H2,(H,25,28)
Standard InChIKey HCIUROXHCABSQQ-UHFFFAOYSA-N
SMILES C1CN2CCC1C3=C2C=C4C(=C(SC4=N3)C(=O)NC5=CC=C(C=C5)OC(F)(F)F)N
Canonical SMILES C1CN2CCC1C3=C2C=C4C(=C(SC4=N3)C(=O)NC5=CC=C(C=C5)OC(F)(F)F)N
PubChem Compound 5297520
Last Modified Nov 13 2021
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